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Introduction

Coenzyme Q10 (CoQ10), an essential component of the mitochondrial electron transport

chain, plays a crucial role in cellular energy production and acts as a potent antioxidant.[1][2]

Plasma levels of CoQ10 are often measured to assess nutritional status, investigate

mitochondrial dysfunction, and monitor supplementation therapy.[3] This application note

describes a robust and validated High-Performance Liquid Chromatography with Ultraviolet

(HPLC-UV) detection method for the quantitative determination of total CoQ10 in human

plasma. The method involves a simple one-step protein precipitation for sample extraction,

followed by isocratic reversed-phase HPLC separation and UV detection at 275 nm.[3][4][5]

Principle

This method relies on the efficient extraction of CoQ10 from plasma proteins and subsequent

separation from other endogenous components by reversed-phase HPLC. Quantification is

achieved by comparing the peak area of CoQ10 in the sample to that of a known concentration

in a standard solution. The UV detector is set at 275 nm, the wavelength of maximum

absorbance for CoQ10.[1][3][5][6]

Experimental Protocols
1. Materials and Reagents

Coenzyme Q10 (Ubiquinone) standard (Sigma-Aldrich or equivalent)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b106560?utm_src=pdf-interest
https://www.benchchem.com/product/b106560?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8944485/
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005966en_fbbe32fc0d/720005966en.pdf
https://www.researchgate.net/publication/233221632_Miniaturized_HPLC-UV_method_for_analysis_of_coenzyme_Q10_in_human_plasma
https://www.researchgate.net/publication/233221632_Miniaturized_HPLC-UV_method_for_analysis_of_coenzyme_Q10_in_human_plasma
https://smj.org.sa/content/smj/30/9/1138.full.pdf
https://akjournals.com/view/journals/1326/aop/article-10.1556-1326.2025.01277/article-10.1556-1326.2025.01277.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8944485/
https://www.researchgate.net/publication/233221632_Miniaturized_HPLC-UV_method_for_analysis_of_coenzyme_Q10_in_human_plasma
https://akjournals.com/view/journals/1326/aop/article-10.1556-1326.2025.01277/article-10.1556-1326.2025.01277.pdf
https://pubmed.ncbi.nlm.nih.gov/21154890/
https://www.benchchem.com/product/b106560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1-Propanol (HPLC grade)[3][4]

Methanol (HPLC grade)[3][6][7]

Hexane (HPLC grade)[7][8]

Perchloric acid (Analytical grade)[4]

Sodium hydroxide (Analytical grade)[4]

Water (HPLC grade)[3]

Human plasma (collected in EDTA or heparin tubes)

2. Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of CoQ10 standard in 10 mL

of 1-propanol. This solution should be stored protected from light at -20°C.[8]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations ranging from 0.1 to 4.0

µg/mL.[4]

3. Sample Preparation (Protein Precipitation)

Thaw frozen plasma samples on ice.

To 200 µL of plasma in a microcentrifuge tube, add 400 µL of ice-cold 1-propanol.[4]

Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

Centrifuge the tube at 10,000 x g for 10 minutes at 4°C.[8]

Carefully transfer the clear supernatant to a clean autosampler vial for HPLC analysis.

4. HPLC-UV System and Conditions

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and UV detector is required.
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Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is suitable

for this separation.[3][7]

Mobile Phase: An isocratic mobile phase consisting of 1-propanol and methanol (60:40, v/v)

containing 89.5 mM perchloric acid and 57 mM sodium hydroxide can be used.[4]

Alternatively, a simpler mobile phase of methanol and water (98:2, v/v) has also been

reported.[3]

Flow Rate: 1.0 mL/min.[4][6]

Column Temperature: 30°C.[3]

Injection Volume: 20 µL.[4]

UV Detection: 275 nm.[1][3][4][5][6][7]

5. Quantification

Construct a calibration curve by plotting the peak area of the CoQ10 standards against their

corresponding concentrations. Determine the concentration of CoQ10 in the plasma samples

by interpolating their peak areas from the calibration curve.

Data Presentation
Table 1: HPLC-UV Method Parameters
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Parameter Value Reference

Column
C18 reversed-phase (4.6 x 150

mm, 5 µm)
[3][7]

Mobile Phase
1-Propanol:Methanol (60:40,

v/v) with additives
[4]

or Methanol:Water (98:2, v/v) [3]

Flow Rate 1.0 mL/min [4][6]

Column Temperature 30°C [3]

Injection Volume 20 µL [4]

Detection Wavelength 275 nm [1][3][4][5][6][7]

Table 2: Method Validation Summary

Parameter Result Reference

Linearity Range 0.1 - 4.0 µg/mL [4]

Within-day Precision (CV%) 0.2 - 3.90% [4]

Analytical Recovery 95.5 - 101.30% [4]

Lower Limit of Detection (LOD) 8 ng on-column [7]

Lower Limit of Quantification

(LLOQ)
0.07 µM [3]

Experimental Workflow Visualization
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Sample Preparation HPLC-UV Analysis

Data Analysis
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Caption: Workflow for CoQ10 quantification in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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quantification-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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